2-But-1-ynyl-5-fluoro-phenylamine

• Molecular Formula: C10H10FN
• Molecular Weight: 163.19 g/mol
• IUPAC Name: 2-but-1-ynyl-5-fluoroaniline
• InChI: InChI=1S/C10H10FN/c1-2-3-4-8-5-6-9(11)7-10(8)12/h5-7H,2,12H2,1H3
• InChI Key: NLSCLGDIVCYYSB-UHFFFAOYSA-N
• Canonical SMILES: CCC#CC1=C(C=C(C=C1)F)N

Description

2-But-1-ynyl-5-fluoro-phenylamine is a useful research compound. Its molecular formula is C10H10FN and its molecular weight is 163.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

160 mL of THF were placed in the flask and degassed with argon. Then 10 g (45 mmol) 5-fluoro-2-iodo-aniline, 1.5 g (2.1 mmol) PdCl2(PPh3)2 and 0.40 g (2.1 mmol) copper iodide were added and the flask was rinsed with argon. Then 18 mL (0.13 mol) triethylamine were added and 3.0 g (55 mmol) 1-butyne (in gaseous form) were passed through the solution. The reaction mixture was stirred for 3 h at RT, then diluted with diethyl ether, filtered through kieselguhr and evaporated down.